Cas no 88951-21-7 (Cyclohexanecarboxamide, 4-(nonafluorobutyl)-, trans-)

• Product Name: Cyclohexanecarboxamide, 4-(nonafluorobutyl)-, trans-
• CAS No: 88951-21-7
• MF: C₁₁H₁₂F₉NO
• MW: 345.204714775085
• CID: 618699
• PubChem ID: 71320869
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 4-(nonafluorobutyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 4-(nonafluorobutyl)-, trans-
• DTXSID70896715
• 4-(Nonafluorobutyl)cyclohexane-1-carboxamide
• NS00111514
• NS00109448
• 88951-20-6
• (1r,4r)-4-(Nonafluorobutyl)cyclohexane-1-carboxamide
• 88951-21-7
• DTXSID10896714
• (1s,4s)-4-(Nonafluorobutyl)cyclohexane-1-carboxamide

• Inchi： 1S/C11H12F9NO/c12-8(13,6-3-1-5(2-4-6)7(21)22)9(14,15)10(16,17)11(18,19)20/h5-6H,1-4H2,(H2,21,22)
• InChI Key： GCSSQLSSPUPLPE-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(C1CCC(C(N)=O)CC1)F

Computed Properties

• Exact Mass: 345.07751746g/mol
• Monoisotopic Mass: 345.07751746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1Ų